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Compound of Interest

Compound Name: 2-lodo-4-methylpentane

Cat. No.: B2614814

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical compound C6H13I, commonly
known as iodohexane. It will cover its fundamental molecular properties, including its chemical
formula and molecular weight, and will detail its various isomers.

Core Molecular Data

The chemical formula for iodohexane is C6H131.[1][2][3] This indicates that each molecule is
composed of six carbon atoms, thirteen hydrogen atoms, and one iodine atom. The molecular
weight of this compound is approximately 212.07 g/mol .[4][5]

Isomeric Forms

It is important to note that the formula C6H13I represents multiple structural isomers. The
position of the iodine atom on the hexane chain determines the specific isomer. Some of the
common isomers include:

o 1-lodohexane: In this isomer, the iodine atom is attached to the first carbon atom of the
hexane chain.[1][5][6]

o 2-lodohexane: Here, the iodine atom is bonded to the second carbon atom.[4]

¢ 3-lodohexane: The iodine atom is attached to the third carbon atom in this form.
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The specific isomer being used is a critical factor in experimental design and synthesis, as the
position of the iodine atom can influence the compound's reactivity and physical properties.

Quantitative Data Summary

Property Value References
Molecular Formula C6H13I [L1[211410506117]
Molecular Weight 212.07 g/mol [4]15]

Molecular Weight (more
_ 212.0719 g/mol [11[2][3]
precise)

Logical Relationship of Isomers

The following diagram illustrates the relationship between the molecular formula and its
common straight-chain isomers.
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Relationship between C6H13I and its isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=638-45-9
https://webbook.nist.gov/cgi/cbook.cgi?ID=C638459&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodohexane
https://cymitquimica.com/cas/638-45-9/
https://www.chemsynthesis.com/base/chemical-structure-6090.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodohexane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodohexane
https://webbook.nist.gov/cgi/cbook.cgi?ID=638-45-9
https://webbook.nist.gov/cgi/cbook.cgi?ID=C638459&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=C638459&Mask=200
https://www.benchchem.com/product/b2614814?utm_src=pdf-body-img
https://www.benchchem.com/product/b2614814?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2614814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. Hexane, 1-iodo- [webbook.nist.gov]
. Hexane, 1-iodo- [webbook.nist.gov]
. Hexane, 1-iodo- [webbook.nist.gov]
. 2-lodohexane | C6H13I | CID 33019 - PubChem [pubchem.ncbi.nlm.nih.gov]
. 1-lodohexane | C6H13I | CID 12527 - PubChem [pubchem.ncbi.nlm.nih.gov]

. CAS 638-45-9: 1-lodohexane | CymitQuimica [cymitquimica.com]

°
~ » &) faN w N -

. chemsynthesis.com [chemsynthesis.com]

 To cite this document: BenchChem. [lodohexane: A Comprehensive Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2614814#c6h13i-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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